- Site-selectivity in the cyanation of 3-substituted pyridine 1-oxides with trimethylsilanecarbonitrile, Chemical & Pharmaceutical Bulletin, 1985, 33(2), 565-71
Cas no 38180-46-0 (3-chloropyridine-2-carbonitrile)
38180-46-0 structure
Product Name:3-chloropyridine-2-carbonitrile
CAS No:38180-46-0
Molecular Formula:C6H3N2Cl
Molecular Weight:138.55442
MDL:MFCD03788834
CID:54816
PubChem ID:818258
3-chloropyridine-2-carbonitrile Properties
Names and Identifiers
-
- 3-Chloro-2-cyanopyridine
- 2-Cyano-3-chloropyridine
- 3-Chloro-2-pyridinecarbonitrile
- 3-Chloropicolinonitrile
- 3-chloropyridine-2-carbonitrile
- MFCD03788834
- A824038
- DTXSID701347474
- C3022
- CS-W008752
- EN300-105450
- chloro-2-pyridinecarbonitrile
- YDPLFBIGFQFIDB-UHFFFAOYSA-N
- 3-Chloro-2-cyanopyridine, AldrichCPR
- 3-chloropyridine-2-carbonitrile;2-CYANO-3-CHLOROPYRIDINE
- 205751-22-0
- SCHEMBL363772
- AM20051131
- chloro-2-cyanopyridine
- FT-0648883
- PS-5789
- YDPLFBIGFQFIDB-UHFFFAOYSA-
- 3-Chloro-pyridine-2-carbonitrile
- Pyridinecarbonitrile, chloro- (9CI)
- InChI=1/C6H3ClN2/c7-5-2-1-3-9-6(5)4-8/h1-3H
- AC-4594
- CL0144
- W-202559
- 38180-46-0
- AKOS005063687
- SY004407
- PB17324
- DB-015993
- BBL100612
- STL554406
-
- MDL： MFCD03788834
- InChIKey： YDPLFBIGFQFIDB-UHFFFAOYSA-N
- Inchi： 1S/C6H3ClN2/c7-5-2-1-3-9-6(5)4-8/h1-3H
- SMILES： ClC1=CC=CN=C1C#N
Computed Properties
- Exact Mass: 137.998476g/mol
- Surface Charge: 0
- XLogP3: 1.5
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 137.998476g/mol
- Monoisotopic Mass: 137.998476g/mol
- Topological Polar Surface Area: 36.7Ų
- Heavy Atom Count: 9
- Complexity: 137
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- LogP: 1.60668
- PSA: 36.68000
- Refractive Index: 1.565
- Boiling Point: 100°C/3mmHg(lit.)
- Melting Point: 81.0 to 85.0 deg-C
- Flash Point: 111.4℃
- Color/Form: Solid
- Solubility: Not determined
- Density: 1.33
3-chloropyridine-2-carbonitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00I7ZG-1g |
3-Chloro-2-Cyanopyridine |
38180-46-0 | 97% | 1g |
$8.00 | 2024-05-03 | |
| A2B Chem LLC | AI49356-1g |
3-Chloro-2-cyanopyridine |
38180-46-0 | 97% | 1g |
$7.00 | 2024-04-20 | |
| abcr | AB206130-5 g |
3-Chloro-2-cyanopyridine, 95%; . |
38180-46-0 | 95% | 5g |
€67.20 | 2022-03-25 | |
| Apollo Scientific | OR6622-5g |
3-Chloropyridine-2-carbonitrile |
38180-46-0 | 5g |
£15.00 | 2025-02-20 | ||
| AstaTech | CL0144-5/G |
2-CYANO-3-CHLOROPYRIDINE |
38180-46-0 | 97% | 5g |
$25 | 2023-09-15 | |
| Chemenu | CM102663-25g |
3-Chloro-2-cyanopyridine |
38180-46-0 | 95%+ | 25g |
$66 | 2024-07-17 | |
| Crysdot LLC | CD11132185-25g |
3-Chloro-2-cyanopyridine |
38180-46-0 | 95+% | 25g |
$112 | 2024-07-19 | |
| Enamine | EN300-105450-0.05g |
3-chloropyridine-2-carbonitrile |
38180-46-0 | 95% | 0.05g |
$19.0 | 2023-10-28 | |
| eNovation Chemicals LLC | D573161-10G |
3-chloropyridine-2-carbonitrile |
38180-46-0 | 97% | 10G |
$40 | 2022-10-13 | |
| Fluorochem | 033256-1g |
3-Chloro-pyridine-2-carbonitrile |
38180-46-0 | 95% | 1g |
￡10.00 | 2022-03-01 |
3-chloropyridine-2-carbonitrile Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Triethylamine , Trimethylsilyl cyanide Solvents: Acetonitrile
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Trifluoromethanesulfonic anhydride Solvents: Chloroform ; rt; 1 h, rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.2 3 h, 60 °C; < 60 °C
1.3 Reagents: 4-Methylmorpholine ; 17 h, 60 °C; 60 °C → rt
1.4 Reagents: Sodium bicarbonate Solvents: Water ; rt
Reference
- C-H Cyanation of 6-Ring N-Containing Heteroaromatics, Chemistry - A European Journal, 2017, 23(59), 14733-14737
3-chloropyridine-2-carbonitrile Raw materials
3-chloropyridine-2-carbonitrile Preparation Products
3-chloropyridine-2-carbonitrile Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:38180-46-0)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:38180-46-0)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier
(CAS:38180-46-0)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:38180-46-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
3-chloropyridine-2-carbonitrile Related Literature
-
Wensheng Yu,Paul G. Bulger,Kevin M. Maloney Green Chem. 2016 18 4941
-
2. Reactions of halogenomethanes in the vapour phase. Part 5. The reactions of imidazolines, anils, and 1-methylimidazole with chloroform at 550 °C, and a comparison with their liquid-phase reactions with trichloroacetate ion or hexachloroacetone and baseReginald E. Busby,Mohammad A. Khan,Mohammad R. Khan,John Parrick,C. J. Granville Shaw J. Chem. Soc. Perkin Trans. 1 1980 1431
38180-46-0 (3-chloropyridine-2-carbonitrile) Related Products
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- 1620-76-4(2-Cyano-4-methylpyridine)
- 1198-30-7(Isoquinoline-1-carbonitrile)
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:38180-46-0)2-Cyano-3-chloropyridine
Purity:99.9%
Quantity:200kg
Price($):discuss personally
Amadis Chemical Company Limited
(CAS:38180-46-0)3-chloropyridine-2-carbonitrile
Purity:99%
Quantity:250.0g
Price($):187.0